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Compound of Interest

Compound Name: Aminopyralid

Cat. No.: B1667105 Get Quote

Aminopyralid is a selective, post-emergent herbicide used to control broadleaf weeds,

particularly those in the thistle and clover families.[1][2] As a member of the picolinic acid family

of herbicides, it functions as a synthetic auxin, disrupting normal plant growth processes in

susceptible species.[1][2][3] This technical guide provides a comprehensive overview of its

chemical structure, physicochemical properties, and mechanism of action, along with insights

into relevant experimental protocols.

Chemical Identity and Structure
Aminopyralid is chemically known as 4-amino-3,6-dichloropyridine-2-carboxylic acid.[1][4][5]

Its unique structure is central to its herbicidal activity.
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Identifier Value

IUPAC Name
4-amino-3,6-dichloropyridine-2-carboxylic

acid[1][4][5]

CAS Number 150114-71-9[5][6][7]

Molecular Formula C₆H₄Cl₂N₂O₂[5][6][7]

Molecular Weight 207.01 g/mol [7][8]

Canonical SMILES C1=C(C(=C(N=C1Cl)C(=O)O)Cl)N[4]

InChI Key NIXXQNOQHKNPEJ-UHFFFAOYSA-N[1][4]

Synonyms Milestone, DE-750, XDE-750[1][4][5]

Figure 1: Chemical structure of Aminopyralid.

Physicochemical Properties
The physical and chemical properties of aminopyralid influence its environmental fate and

biological activity. It is an off-white, odorless powder.[1][5]
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Property Value Conditions

Appearance Off-white powder[5] 22.7 °C[5]

Odor Odorless[5]

Melting Point 163.5 °C[5]

Density 1.72 g/cm³[5] 20 °C[5]

pH 2.31[5]
1% w/w aqueous solution at

23.4 °C[5]

Vapor Pressure 9.52 x 10⁻⁹ Pa[5] 20 °C[5]

2.59 x 10⁻⁸ Pa[5] 25 °C[5]

Water Solubility 2.48 g/L[5]
Unbuffered at 18 °C (pH 2.35)

[5]

Henry's Law Constant 9.61 x 10⁻¹² Pa m³/mol[5] pH 7 at 20 °C[5]

Mechanism of Action: Synthetic Auxin Herbicide
Aminopyralid is a synthetic auxin, a class of herbicides that mimic the effects of the natural

plant hormone indole-3-acetic acid (IAA). This disruption of normal hormonal balance leads to

uncontrolled and disorganized plant growth, ultimately causing the death of susceptible

broadleaf plants while leaving grasses largely unaffected.[2]
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Aminopyralid's Mechanism of Action

Aminopyralid Application
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Figure 2: Simplified signaling pathway of aminopyralid's herbicidal action.
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Experimental Protocols
Synthesis of Aminopyralid
A general procedure for the synthesis of 4-amino-3,6-dichloropyridine-2-carboxylic acid

involves the reaction of 4-amino-3,5,6-trichloropyridine-2-carboxylic acid.[6]

Methodology:

A mixture of 50.8 g of 4-amino-3,5,6-trichloropyridine-2-carboxylic acid and 500 ml of water

is prepared.[6]

To this mixture, 66.7 g of a 30% sodium hydroxide solution is added homogeneously.[6]

The resulting solution is filtered, and the filtrate is transferred to a 1000 ml high-pressure

reactor equipped with a magnetic stirrer, thermometer, and exhaust pipe.[6]

2 g of a 5% Pd/C catalyst is added to the reactor.[6]

The reactor is sealed and purged with nitrogen three times.[6]

The reactor is then filled with hydrogen to a pressure of 0.2 MPa.[6]

The reaction solution is decanted and filtered to recover the catalyst.[6]

The filtrate's pH is adjusted to 1-2 with 30% hydrochloric acid.[6]

The solution is cooled to induce crystallization and then centrifuged.[6]

The resulting precipitate is washed with hot water to yield 38.8 g of 4-amino-3,6-dichloro-

pyridine-2-carboxylic acid, with a product purity of 97.5% and a yield of 91.4%.[6]

Animal Metabolism Study
The metabolism of aminopyralid has been studied in lactating goats.[5]

Methodology:
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A single lactating goat is orally dosed for 6 days with ¹⁴C-labeled aminopyralid at a

concentration of 13.96 ppm in the feed (equivalent to 0.26 mg/kg of body weight per day).[5]

The dose is administered immediately after the morning milking and before the morning

feeding.[5]

Urine and feces are collected at 24-hour intervals throughout the dosing period.[5]

Milk samples are collected, and tissues (liver, kidneys, fat, and muscle) are collected at the

end of the study.[5]

Radioactivity in the collected samples is quantified to determine the extent of absorption,

distribution, metabolism, and excretion of aminopyralid.[5]

Animal Metabolism Study Workflow

Oral Dosing of Lactating Goat
(¹⁴C-Aminopyralid, 6 days)

Sample Collection
(Urine, Feces, Milk, Tissues)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667105?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Aminopyralid
https://grokipedia.com/page/Aminopyralid
https://www.medkoo.com/products/35034
https://pubchem.ncbi.nlm.nih.gov/compound/Aminopyralid
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2006/Aminopyralid.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7441903.htm
https://commonchemistry.cas.org/detail?cas_rn=150114-71-9
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Aminopyralid.htm
https://www.benchchem.com/product/b1667105#chemical-structure-and-properties-of-aminopyralid
https://www.benchchem.com/product/b1667105#chemical-structure-and-properties-of-aminopyralid
https://www.benchchem.com/product/b1667105#chemical-structure-and-properties-of-aminopyralid
https://www.benchchem.com/product/b1667105#chemical-structure-and-properties-of-aminopyralid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667105?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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